Cas no 60637-97-0 (2-cyclobutylethan-1-amine)

2-Cyclobutylethan-1-amine is a versatile aliphatic amine featuring a cyclobutyl group attached to an ethylamine backbone. This compound is characterized by its compact cyclic structure, which imparts unique steric and electronic properties, making it valuable in medicinal chemistry and organic synthesis. Its primary amine functionality allows for straightforward derivatization, enabling the formation of amides, imines, and other nitrogen-containing derivatives. The cyclobutyl group enhances rigidity and can influence the conformational behavior of resulting molecules, potentially improving binding affinity in pharmaceutical applications. Its moderate lipophilicity balances solubility and membrane permeability, making it suitable for drug design. The compound is typically supplied as a high-purity liquid or solid, ensuring consistency in research and industrial processes.

2-cyclobutylethan-1-amine structure

Product Name:2-cyclobutylethan-1-amine

CAS No:60637-97-0

MF:C₆H₁₃N

MW:99.1741216182709

MDL:MFCD09924416

CID:57578

PubChem ID:19017814

Update Time:2025-07-02

2-cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-Cyclobutylethanamine
- (2-CYCLOBUTYLETHYL)AMINE XHCL
- Cyclobutaneethanamine
- 2-cyclobutylethan-1-amine
- EN300-140675
- AKOS006313138
- PB23748
- (2-Cyclobutylethyl)amine, AldrichCPR
- FT-0767376
- DTXSID40597424
- (2-CYCLOBUTYLETHYL)AMINE
- AMY34747
- MFCD09924416
- 2-CYCLOBUTYLETHYLAMINE
- MGAPESYORZVKQD-UHFFFAOYSA-N
- PS-17424
- cyclobutylethylamine
- 60637-97-0
- P10851
- SY021043
- DB-072828
- MDL： MFCD09924416
- Inchi： 1S/C6H13N/c7-5-4-6-2-1-3-6/h6H,1-5,7H2
- InChI Key： MGAPESYORZVKQD-UHFFFAOYSA-N
- SMILES： NCCC1CCC1

Computed Properties

Exact Mass: 99.104799419g/mol
Monoisotopic Mass: 99.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 48.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 0.883
Boiling Point: 118 ºC
Flash Point: 19 ºC
Vapor Pressure: 16.8±0.2 mmHg at 25°C

2-cyclobutylethan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-cyclobutylethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB472929-250 mg	(2-Cyclobutylethyl)amine, 95%; .	60637-97-0	95%	250MG	€332.30	2023-07-18
abcr	AB472929-1 g	(2-Cyclobutylethyl)amine, 95%; .	60637-97-0	95%	1g	€610.10	2023-07-18
Apollo Scientific	OR922462-1g	2-Cyclobutylethan-1-amine	60637-97-0		1g	£559.00	2025-02-20
TRC	C991250-10mg	2-cyclobutylethan-1-amine	60637-97-0		10mg	$ 50.00	2022-06-06
TRC	C991250-50mg	2-cyclobutylethan-1-amine	60637-97-0		50mg	$ 160.00	2022-06-06
TRC	C991250-100mg	2-cyclobutylethan-1-amine	60637-97-0		100mg	$ 250.00	2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB07294-10g	2-cyclobutylethan-1-amine	60637-97-0	95%	10g	$1915	2023-09-07
Chemenu	CM117609-1g	2-Cyclobutylethanamine	60637-97-0	95%+	1g	$346	2023-03-07
Enamine	EN300-140675-0.05g	2-cyclobutylethan-1-amine	60637-97-0	95%	0.05g	$77.0	2023-06-08
Enamine	EN300-140675-0.1g	2-cyclobutylethan-1-amine	60637-97-0	95%	0.1g	$114.0	2023-06-08